Cas no 433311-55-8 (5-methoxy-2-(2E)-3-(thiophen-2-yl)prop-2-enoylphenyl thiophene-2-carboxylate)

• Product Name: 5-methoxy-2-(2E)-3-(thiophen-2-yl)prop-2-enoylphenyl thiophene-2-carboxylate
• CAS No: 433311-55-8
• Molecular Formula: C₁₉H₁₄O₄S₂
• Molecular Weight: 370.442062854767
• CID: 5928939
• PubChem ID: 5734748

5-methoxy-2-(2E)-3-(thiophen-2-yl)prop-2-enoylphenyl thiophene-2-carboxylate Properties

Names and Identifiers

• 5-methoxy-2-(2E)-3-(thiophen-2-yl)prop-2-enoylphenyl thiophene-2-carboxylate
• (E)-5-methoxy-2-(3-(thiophen-2-yl)acryloyl)phenyl thiophene-2-carboxylate
• 2-Thiophenecarboxylic acid, 5-methoxy-2-[1-oxo-3-(2-thienyl)-2-propen-1-yl]phenyl ester
• 433311-55-8
• AKOS002164002
• 5-methoxy-2-[(2E)-3-(thiophen-2-yl)prop-2-enoyl]phenyl thiophene-2-carboxylate
• F1190-0622
• AB01315444-02
• [5-methoxy-2-[(E)-3-thiophen-2-ylprop-2-enoyl]phenyl] thiophene-2-carboxylate
• NCGC00320904-01

• InChIKey： CGUHLNPPPXFPOF-UHFFFAOYSA-N
• Inchi： 1S/C19H14O4S2/c1-22-13-6-8-15(16(20)9-7-14-4-2-10-24-14)17(12-13)23-19(21)18-5-3-11-25-18/h2-12H,1H3
• SMILES： C1(C(OC2=CC(OC)=CC=C2C(=O)C=CC2SC=CC=2)=O)SC=CC=1

Computed Properties

• Exact Mass: 370.03335127g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 7
• Monoisotopic Mass: 370.03335127g/mol
• Heavy Atom Count: 25
• Complexity: 508
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.8
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Boiling Point: 595.3±50.0 °C(Predicted)
• Density: 1.341±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters